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Compound of Interest

Compound Name: (4-Methylpyrimidin-2-yl)methanol

Cat. No.: B585209

This guide provides an in-depth analysis of the stability and recommended storage conditions
for (4-Methylpyrimidin-2-yl)methanol (CAS No: 142650-13-3), a key heterocyclic building
block in chemical and pharmaceutical research. Given the limited availability of comprehensive
stability studies exclusively for this compound, this document synthesizes information from
supplier data, stability profiles of structurally similar pyrimidine and pyridine analogs, and
fundamental principles of chemical stability.

Chemical and Physical Properties

A summary of the key identifiers and properties for (4-Methylpyrimidin-2-yl)methanol is
provided below.

Property Value Source
CAS Number 142650-13-3 [1]
Molecular Formula CeHsN20 [1]
Molecular Weight 124.14 g/mol [1]
Boiling Point 214.5 + 23.0 °C at 760 mmHg [1]
Purity (Typical) >97% [1]

Recommended Storage Conditions and Stability

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b585209?utm_src=pdf-interest
https://www.benchchem.com/product/b585209?utm_src=pdf-body
https://www.benchchem.com/product/b585209?utm_src=pdf-body
https://www.moldb.com/product/142650-13-3
https://www.moldb.com/product/142650-13-3
https://www.moldb.com/product/142650-13-3
https://www.moldb.com/product/142650-13-3
https://www.moldb.com/product/142650-13-3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b585209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Proper storage is critical to prevent degradation and ensure the integrity of (4-

Methylpyrimidin-2-yl)methanol. The following conditions are recommended based on

available data for the compound and its close structural analogs.

Parameter

Recommendation

Rationale and Supporting
Data

Temperature

2-8°C (Short-term)-20°C
(Long-term)

A supplier specifically
recommends storage at 2-8°C.
[1] For extended stability,
storage at -20°C is advised, a
condition under which the
analog Pyrimidin-4-yl-Methanol
demonstrates stability for at

least 4 years.[2]

Atmosphere

Inert Atmosphere (e.g., Argon,

Nitrogen)

Recommended for the
analogous (4-Methylpyridin-2-
yl)methanol to prevent
atmospheric oxidation.[3] This
is a best practice for
preventing the oxidation of the

primary alcohol functional

group.

Light

Store in the dark (Amber vial)

To prevent potential
photodegradation, storage in a
dark place is recommended, a
standard procedure for

complex organic molecules.[4]

Moisture

Keep container tightly sealed

in a dry place

Exposure to moisture should
be avoided as it can facilitate
hydrolysis or other degradation
pathways.[4][5] A tightly sealed
container is crucial.[6][7]

Container

Tightly sealed, appropriate-

sized glass vial

Prevents exposure to air and
moisture.
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Summary of Stability Data for (4-Methylpyrimidin-2-yl)methanol and Analogs

Compound Storage Temperature Reported Stability

4-Methylpyrimidin-2-

( i 2-8°C Data not specified

yl)methanol

Pyrimidin-4-yl-Methanol -20°C > 4 years[2]

(4-Methylpyridin-2-yl)methanol Room Temperature Data not specified[3]

(6-Chloropyrimidin-4- Stable under recommended
Cool, Dry Place -

yl)methanol conditions[5]

Potential Degradation Pathways

The chemical structure of (4-Methylpyrimidin-2-yl)methanol, featuring a primary alcohol on a
pyrimidine ring, is susceptible to specific degradation pathways, primarily oxidation.

Oxidation: The primary alcohol group is the most likely site of degradation. In the presence of
oxygen (air) or other oxidizing agents, it can be oxidized first to the corresponding aldehyde (4-
Methylpyrimidin-2-carbaldehyde) and subsequently to the carboxylic acid (4-Methylpyrimidine-
2-carboxylic acid). This process can be accelerated by heat, light, and the presence of metal

impurities.
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Potential Oxidation Pathway
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Figure 1. Potential oxidation pathway of (4-Methylpyrimidin-2-yl)methanol.

Conditions and Materials to Avoid:
o Strong Oxidizing Agents: These will directly accelerate the oxidation of the alcohol group.[5]
e Heat, Sparks, and Open Flames: High temperatures can promote thermal decomposition.[5]

o Moisture: Avoid exposure to atmospheric humidity to prevent potential hydrolysis-related
degradation.[4][5]

Experimental Protocol for Stability Assessment

While no specific stability studies for (4-Methylpyrimidin-2-yl)methanol were found, a
standard protocol can be adapted from methodologies used for similar heterocyclic
compounds.[4] This workflow allows for the assessment of stability under various conditions
(e.g., pH, temperature).

Objective: To determine the degradation rate of (4-Methylpyrimidin-2-yl)methanol and
identify major degradation products under controlled conditions.
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Materials:

(4-Methylpyrimidin-2-yl)methanol

HPLC-grade solvents (e.g., acetonitrile, methanol)

Buffer solutions: pH 5.0 (acetate), pH 7.0 (phosphate), pH 9.0 (borate)

Temperature-controlled incubator or oven

HPLC-UV or LC-MS system
Methodology:

o Stock Solution Preparation: Prepare a concentrated stock solution of (4-Methylpyrimidin-2-
yl)methanol in a suitable organic solvent (e.g., acetonitrile).

o Sample Preparation: Dilute the stock solution into each of the buffer solutions (pH 5, 7, and
9) to a final concentration of approximately 1 mg/mL.

e Incubation:
o Divide the samples from each pH into two sets.
o Incubate one set at 25°C and the second set at an accelerated temperature of 40°C.
o Protect all samples from light.

e Time-Point Analysis:

o At specified time intervals (e.g., T=0, 24h, 48h, 1 week, 4 weeks), withdraw an aliquot from
each sample.

o Immediately quench any reaction by diluting the aliquot in the mobile phase and/or
freezing.

e Analytical Method:

o Analyze the samples using a validated stability-indicating HPLC-UV or LC-MS method.
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o Quantify the remaining percentage of (4-Methylpyrimidin-2-yl)methanol.

o ldentify and characterize any new peaks corresponding to degradation products.

Stability Testing Workflow

1. Prepare Stock Solution
in Acetonitrile

4
2. Dilute into Buffers
(PH 5,7, 9)
3. Incubate Samples
(25°C & 40°C, protected from light)
4. Withdraw Aliquots
at Time Intervals (T=0, 1d, 7d, etc.)

'

5. Analyze by HPLC/LC-MS
(Quantify parent, identify degradants)

Click to download full resolution via product page
Figure 2. General workflow for assessing the stability of (4-Methylpyrimidin-2-yl)methanol.

Conclusion

To ensure the long-term integrity and reliability of (4-Methylpyrimidin-2-yl)methanol in
research and development, strict adherence to proper storage and handling protocols is
essential. The primary recommendations are storage at 2-8°C for short-term use and -20°C for
long-term preservation, under an inert atmosphere, and protected from light and moisture.
Avoiding contact with strong oxidizing agents and high temperatures will mitigate the primary
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degradation pathway of oxidation. The experimental framework provided can be used to
generate specific stability data tailored to unique laboratory conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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